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Compound of Interest

Compound Name: Omigapil maleate

Cat. No.: B057349 Get Quote

FOR IMMEDIATE REFERENCE: In case of exposure, follow standard laboratory emergency

protocols. Seek immediate medical attention for any significant exposure.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Omigapil maleate. The following procedural

guidance is designed to answer specific operational questions and establish safe laboratory

practices.

Hazard Identification and Risk Assessment
Omigapil maleate is an orally bioavailable inhibitor of GAPDH nitrosylation, functioning as an

apoptosis inhibitor.[1][2][3] While specific hazard data from a comprehensive Safety Data Sheet

(SDS) is not publicly available, its classification as a bioactive small molecule necessitates

careful handling to avoid unintentional exposure. The primary risks are associated with

inhalation of airborne powder, skin contact, and ingestion.

A thorough risk assessment should be conducted before any new procedure involving

Omigapil maleate. This assessment must consider the quantity of the substance being used,

the potential for aerosol generation, and the specific manipulations being performed.

Personal Protective Equipment (PPE)
The minimum required PPE for handling Omigapil maleate in a laboratory setting includes a

lab coat, safety glasses with side shields, and nitrile gloves.[4][5][6] The selection of more
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advanced PPE depends on the specific experimental protocol and risk assessment.

Level of Protection Required PPE When to Use

Primary

- Standard Lab Coat- Safety

Glasses with side shields-

Nitrile Gloves (single pair)

For all procedures involving

handling of Omigapil maleate

in solution or small quantities

of solid.

Secondary

- Chemical Splash Goggles-

Double Nitrile Gloves-

Disposable Gown

When there is a risk of

splashing, such as during the

preparation of stock solutions

or handling larger volumes.

Tertiary

- Face Shield (in addition to

goggles)- Chemical-Resistant

Apron- Respiratory Protection

(e.g., N95 respirator or as

determined by safety officer)

For procedures with a high risk

of aerosol generation, such as

weighing and aliquoting the

powder form, or when working

with large quantities.

Note: Always inspect gloves for tears or punctures before use. Change gloves immediately if

they become contaminated.

Handling and Operational Plan
3.1. Engineering Controls:

Chemical Fume Hood: All weighing and initial dilutions of powdered Omigapil maleate
should be performed in a certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation.

3.2. Procedural Steps for Safe Handling:

Preparation: Before handling, ensure the work area is clean and uncluttered. Assemble all

necessary equipment and reagents.

Donning PPE: Put on the appropriate level of PPE as determined by your risk assessment.
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Weighing (Powder):

Perform all weighing of powdered Omigapil maleate within a chemical fume hood.

Use a dedicated spatula and weighing paper.

Carefully transfer the powder to the dissolution vessel, avoiding the creation of dust.

Dissolution:

Add the solvent to the vessel containing the Omigapil maleate powder slowly to prevent

splashing.

If necessary, use sonication or gentle heating to aid dissolution as per experimental

protocols.[1]

Handling Solutions:

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Use a vortex or magnetic stirrer for mixing to avoid manual shaking that can lead to spills.

Post-Handling:

Wipe down the work area with an appropriate cleaning agent.

Properly dispose of all contaminated materials (see Section 5).

Remove PPE in the correct order to avoid cross-contamination (gloves first, then

goggles/face shield, then lab coat).

Wash hands thoroughly with soap and water after removing PPE.

Storage
Stock Solutions: Store stock solutions at -20°C for up to one month or at -80°C for up to six

months.[1] Ensure containers are sealed to prevent evaporation and contamination.[1]
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Solid Compound: Store solid Omigapil maleate in a tightly sealed container in a cool, dry,

and well-ventilated area, away from incompatible materials.

Disposal Plan
All waste materials contaminated with Omigapil maleate must be disposed of as hazardous

chemical waste in accordance with institutional and local regulations.

Solid Waste: This includes contaminated gloves, weighing paper, pipette tips, and any other

disposable materials that have come into contact with Omigapil maleate. Collect this waste

in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect all aqueous and organic solutions containing Omigapil maleate in a

designated, sealed, and clearly labeled hazardous waste container. Do not pour any

solutions containing Omigapil maleate down the drain.

Experimental Protocol: Preparation of a 10 mM Stock
Solution in DMSO

Calculate Required Mass: Determine the mass of Omigapil maleate needed to prepare the

desired volume of a 10 mM stock solution. The molecular weight of Omigapil maleate is

391.42 g/mol .[7]

PPE and Engineering Controls: Don secondary level PPE (chemical splash goggles, double

nitrile gloves, disposable gown). Perform all subsequent steps in a chemical fume hood.

Weighing:

Place a clean, empty microcentrifuge tube on an analytical balance and tare.

Carefully add the calculated mass of Omigapil maleate powder to the tube.

Dissolution:

Add the appropriate volume of dimethyl sulfoxide (DMSO) to the microcentrifuge tube.

Vortex the tube until the solid is completely dissolved. Gentle warming or sonication may

be used if necessary.[1]
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Storage:

Clearly label the tube with "Omigapil maleate, 10 mM in DMSO," the date, and your

initials.

Parafilm the cap to prevent evaporation and store at -20°C or -80°C.[1]

Visualizations
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Start

Risk Assessment

PPE Selection

Action

Begin Handling
Omigapil Maleate

Assess Risk of Exposure
(Quantity, Aerosolization, Splash Potential)

Primary PPE:
- Lab Coat

- Safety Glasses
- Nitrile Gloves

Low Risk
(e.g., handling dilute solutions)

Secondary PPE:
- Splash Goggles
- Double Gloves

- Disposable Gown

Moderate Risk
(e.g., preparing stock solutions)

Tertiary PPE:
- Face Shield
- Respirator

- Chemical Apron

High Risk
(e.g., weighing powder)

Re-evaluate Procedure or
Consult Safety Officer

Uncertain Risk

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling Omigapil maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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